Cas no 1407832-71-6 (Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate)

• Product Name: Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate
• CAS No: 1407832-71-6
• MF: C₁₀H₁₁BrN₂O₄
• MW: 303.109341859818
• CID: 4936889
• Update Time: 2025-10-30

Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate
• methyl 3-(5-bromo-2-nitroanilino)propanoate
• methyl 3-(5-bromo-2-nitrophenylamino)propanoate
• Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate

• Inchi： 1S/C10H11BrN2O4/c1-17-10(14)4-5-12-8-6-7(11)2-3-9(8)13(15)16/h2-3,6,12H,4-5H2,1H3
• InChI Key： CDTMDYQSGFYGSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NCCC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate

Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate and Its Significance in Modern Chemical Research

Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate, with the CAS number 1407832-71-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and the exploration of biochemical pathways. The presence of both 5-bromo-2-nitrophenyl and amino functional groups makes it a versatile intermediate in synthetic chemistry, enabling researchers to design complex molecules with targeted biological activities.

The significance of Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate is further underscored by its applications in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of small-molecule inhibitors that modulate critical cellular processes. For instance, researchers have leveraged this compound to create inhibitors targeting kinases and other enzymes involved in cancer progression. The 5-bromo-2-nitrophenyl moiety, known for its ability to interact with specific amino acid residues in proteins, enhances the binding affinity and selectivity of these inhibitors, making them promising candidates for further development.

In addition to its role in oncology research, Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate has been explored in the context of neurodegenerative diseases. The amino group within its structure allows for interactions with neurotransmitter receptors and ion channels, which are often dysregulated in conditions such as Alzheimer's and Parkinson's diseases. By designing derivatives of this compound, scientists aim to develop novel therapeutics that can restore neuronal function and mitigate symptoms associated with these debilitating conditions.

The synthesis of Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate involves sophisticated organic reactions that highlight the compound's synthetic versatility. The bromination and nitration of the phenyl ring introduce reactive sites that can be further functionalized through nucleophilic substitution or condensation reactions. These synthetic pathways not only provide access to this compound but also serve as templates for generating a library of related molecules with diverse biological properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The pharmacological potential of Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate is further illuminated by its interaction with biological targets. Studies have demonstrated its ability to inhibit the activity of certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme function. Moreover, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential as a central nervous system (CNS) therapeutic. This property is particularly relevant for treating neurological disorders where drug delivery to the brain is a significant challenge.

Advances in computational chemistry have also played a crucial role in understanding the behavior of Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate at the molecular level. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets, providing insights into its mechanism of action. These predictions are then validated through experimental studies, leading to a more comprehensive understanding of its pharmacological properties. Such integrative approaches are essential for optimizing drug candidates and ensuring their efficacy and safety.

The future prospects of Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate are promising, given its multifaceted applications in chemical biology and pharmaceutical research. Ongoing studies aim to expand its utility by exploring new synthetic routes and investigating its interactions with additional biological targets. Furthermore, efforts are underway to develop novel derivatives that exhibit enhanced potency, selectivity, and pharmacokinetic profiles. These endeavors hold the potential to translate basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Methyl 3-((5-bromo-2-nitrophenyl)amino)propanoate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.